![molecular formula C9H21P B1584992 Tripropylphosphine CAS No. 2234-97-1](/img/structure/B1584992.png)
Tripropylphosphine
Overview
Description
Tripropylphosphine is a tertiary phosphine that is clear, colorless, and pyrophoric . It has a molecular formula of C9H21P and a molecular weight of 160.24 . The chemistry of tri-n-propyl phosphine is typical of most tertiary alkyl phosphines .
Synthesis Analysis
This compound can be prepared by reacting propylmagnesium bromide with phosphorus trichloride or phosphorus tribromide. It can readily be functionalized into phosphonium salts or oxidized with hydrogen peroxide or sulfur to synthesize the relevant phosphine oxide and chalcogenides .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula (CH3CH2CH2)3P . The InChI string is 1S/C9H21P/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3
.
Chemical Reactions Analysis
This compound is commonly used as a ligand in various types of coupling reactions, including Buchwald-Hartwig cross coupling, Suzuki-Miyaura coupling, Stille coupling, Sonogashira coupling, Negishi coupling, Heck coupling, and Hiyama coupling .
Physical and Chemical Properties Analysis
This compound is a liquid at room temperature with a density of 0.801 g/mL at 25 °C . It has a refractive index of 1.4584 and a boiling point of 72-74 °C/12 mmHg .
Scientific Research Applications
Gold Cluster Formation with Phosphine Ligands
- Tripropylphosphine, similar to triphenylphosphine, plays a significant role in the synthesis of stable, closed-shell monolayer protected clusters (MPCs), particularly in the formation of specific closed-shell cluster sizes. This suggests its utility in nanotechnology and materials science (Pettibone & Hudgens, 2011).
Catalytic Applications
- This compound has been used as a nucleophilic catalyst in organic reactions. For instance, in the synthesis of allylazoles and indolizines, it facilitates the addition of azoles to electron-deficient allenes (Virieux, Guillouzic, & Cristau, 2006).
Stabilization in Chemical Reactions
- The reaction of this compound with methoxyallene yields a mixture of phosphine oxide and other compounds, demonstrating its stability and reactivity in organic synthesis (Ovakimyan et al., 1999).
Polymer-supported Triphenylphosphine
- While focusing on triphenylphosphine, research has shown that polymer-supported phosphines, including this compound variants, are useful in organic synthesis, metal complexes, and natural product synthesis (Moussa, Judeh, & Ahmed, 2019).
Synthesis of Functionalized Compounds
- This compound is used in the synthesis of functionalized compounds, such as 2-aminothiophenes, highlighting its versatility in organic chemistry (Virieux, Guillouzic, & Cristau, 2007).
Noncovalent Interactions in Metal Complexes
- Research on triphenylphosphine complexes suggests that this compound could also play a role in forming noncovalent interactions in transition-metal complexes, important in catalysis and material science (Sieffert & Bühl, 2009).
Cross-coupling Reactions
- In metal-catalyzed cross-coupling reactions, this compound can be effective, similar to other trialkylphosphines, especially in promoting oxidative addition in aryl halides (Shaughnessy, 2020).
Corrosion Inhibition
- Phosphine compounds, including this compound, have been studied for their potential as corrosion inhibitors, particularly for steel in acidic environments (Khamis, Kandil, & Ibrahim, 1995).
Mechanism of Action
Target of Action
Tripropylphosphine is a tertiary phosphine that is often used as a ligand in various metal-catalyzed reactions . The primary targets of this compound are transition metals, with which it forms stable complexes . These complexes are then able to participate in a variety of chemical reactions .
Mode of Action
This compound interacts with its targets, the transition metals, by donating its lone pair of electrons to the metal, forming a coordinate covalent bond . This results in the formation of a metal-phosphine complex, which can then participate in various chemical reactions .
Biochemical Pathways
It is known that this compound can participate in a variety of chemical reactions, including buchwald-hartwig cross coupling, suzuki-miyaura coupling, stille coupling, sonogashira coupling, negishi coupling, heck coupling, and hiyama coupling reactions . These reactions are crucial in the synthesis of various organic compounds .
Pharmacokinetics
It should be noted that this compound is air sensitive and should be handled under an inert atmosphere .
Result of Action
The result of this compound’s action is the formation of a variety of organic compounds through its role as a ligand in metal-catalyzed reactions . These reactions can lead to the synthesis of complex organic molecules, including pharmaceuticals and materials .
Safety and Hazards
Tripropylphosphine is hazardous and air sensitive . It is pyrophoric, meaning it can catch fire spontaneously if exposed to air . It can cause severe skin burns and eye damage . Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with eyes, skin, and clothing .
Future Directions
The future directions of Tripropylphosphine research could involve exploring its potential in various types of coupling reactions and its functionalization into phosphonium salts or oxidation into phosphine oxide and chalcogenides . Further studies could also focus on improving safety measures for handling this compound due to its hazardous nature .
Properties
IUPAC Name |
tripropylphosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H21P/c1-4-7-10(8-5-2)9-6-3/h4-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCTAHLRCZMOTKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCP(CCC)CCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H21P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60176876 | |
Record name | Tripropylphosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60176876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2234-97-1 | |
Record name | Tripropylphosphine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2234-97-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Tripropylphosphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002234971 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tripropylphosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60176876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Tripropylphosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.017.079 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the role of Tripropylphosphine in organometallic chemical vapor deposition (OMCVD)?
A: this compound acts as a stabilizing ligand in organometallic precursors used in OMCVD. For instance, this compound selenide, in combination with dimethylzinc, facilitates the growth of epitaxial ZnSe films at relatively low temperatures (375-450 °C) []. This is crucial for creating high-quality semiconductor materials.
Q2: How does the structure of this compound influence its coordination behavior?
A: this compound, like other trialkylphosphines, acts as a strong σ-donor ligand due to the lone pair of electrons on the phosphorus atom. Its bulky propyl groups impose steric hindrance, influencing the geometry and stability of the resulting metal complexes. For example, in the platinum(II) complex with this compound and ethanethiolate ligands, the steric repulsion between the alkyl groups contributes to the non-planarity of the Pt2S2 bridge and the pyramidal configuration at the sulfur atoms [].
Q3: Are there any alternative ligands to this compound in specific applications?
A: Yes, the choice of phosphine ligand can significantly impact the outcome of a reaction. For example, in the iridium-catalyzed dimerization of terminal alkynes, triarylphosphine complexes selectively yield (E)-enynes for silylethynes, while this compound complexes provide (Z)-enynes for silylalkynes or 1,2,3-butatrienes for tert-alkylethynes []. This highlights how subtle structural changes in the ligand can lead to different product outcomes.
Q4: What analytical techniques are employed to characterize this compound and its complexes?
A4: Various techniques are used to characterize this compound and its derivatives. Common methods include:
- X-ray crystallography: This technique provides detailed structural information about the complexes, including bond lengths, bond angles, and overall molecular geometry [, ].
- Vibrational spectroscopy (IR and Raman): These techniques help identify functional groups and study the bonding characteristics within the molecule [].
- Ligand-field spectroscopy: This technique provides information about the electronic structure and geometry of metal complexes with this compound ligands [].
- Mass spectrometry: This technique helps determine the molecular weight and fragmentation patterns of the compounds [].
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